Thulium(3+);trifluoride

• IUPAC Name: thulium(3+);trifluoride
• InChI: InChI=1S/3FH.Tm/h3*1H;/q;;;+3/p-3
• InChI Key: AATUHDXSJTXIHB-UHFFFAOYSA-K
• Canonical SMILES: [F-].[F-].[F-].[Tm+3]
• Molecular Formula: F3Tm
• Molecular Weight: 225.92943 g/mol
• CAS No.: 13760-79-7

Description

Thulium(3+);trifluoride, also known as thulium trifluoride, is an inorganic compound with the chemical formula TmF₃. Thulium is a rare earth element, part of the lanthanide series, and is known for its unique properties and applications. Thulium trifluoride is a white crystalline solid that is relatively stable and has various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: Thulium trifluoride can be synthesized through the reaction of thulium oxide (Tm₂O₃) with hydrofluoric acid (HF). The reaction is typically carried out under controlled conditions to ensure the complete conversion of thulium oxide to thulium trifluoride. The chemical equation for this reaction is:

$$Tm₂O₃ + 6HF → 2TmF₃ + 3H₂O$$Tm2​O3​+6HF→2TmF3​+3H2​O

Industrial Production Methods: In industrial settings, thulium trifluoride can be produced by reducing thulium(III) fluoride with calcium metal. This method involves the reduction of thulium(III) fluoride (TmF₃) using calcium (Ca) at high temperatures. The chemical equation for this reaction is:

$$2TmF₃ + 3Ca → 2Tm + 3CaF₂$$2TmF3​+3Ca→2Tm+3CaF2​

Chemical Reactions Analysis

Types of Reactions: Thulium trifluoride undergoes various chemical reactions, including:

Reduction: Thulium trifluoride can be reduced to metallic thulium using calcium or other reducing agents.

Oxidation: Thulium trifluoride can be oxidized to form thulium oxide under specific conditions.

Substitution: Thulium trifluoride can participate in substitution reactions with other halides.

Common Reagents and Conditions:

Reduction: Calcium (Ca) is commonly used as a reducing agent.

Oxidation: Oxygen (O₂) or other oxidizing agents can be used.

Substitution: Other halides such as chlorine (Cl₂) or bromine (Br₂) can be used in substitution reactions.

Major Products Formed:

Reduction: Metallic thulium ™ and calcium fluoride (CaF₂).

Oxidation: Thulium oxide (Tm₂O₃).

Substitution: Thulium halides such as thulium chloride (TmCl₃) or thulium bromide (TmBr₃).

Scientific Research Applications

Thulium trifluoride has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other thulium compounds and as a catalyst in various chemical reactions.

Biology: Utilized in biological research for its unique fluorescence properties, which are useful in imaging and diagnostic applications.

Medicine: Employed in the development of medical imaging agents and in certain types of laser treatments.

Industry: Used in the production of high-performance materials, including specialized glasses and ceramics.

Mechanism of Action

The mechanism of action of thulium trifluoride involves its interaction with other chemical species through various pathways:

Molecular Targets: Thulium trifluoride can interact with other molecules through ionic and covalent bonding.

Pathways Involved: The compound can participate in redox reactions, substitution reactions, and complex formation with other chemical species.

Comparison with Similar Compounds

Thulium trifluoride can be compared with other similar compounds, such as:

Thulium chloride (TmCl₃): Similar in structure but contains chlorine instead of fluorine.

Thulium bromide (TmBr₃): Similar in structure but contains bromine instead of fluorine.

Thulium iodide (TmI₃): Similar in structure but contains iodine instead of fluorine.

Uniqueness: Thulium trifluoride is unique due to its specific chemical properties, such as its stability and reactivity with other halides. It also has distinct applications in various fields, making it a valuable compound for scientific research and industrial applications.

Biological Activity

Thulium(3+); trifluoride (TmF₃) is a rare earth compound that has garnered interest in various scientific fields, particularly due to its unique properties and potential applications. While extensive research on its biological activity is limited, available studies indicate significant implications in medical and biological contexts.

Overview of Thulium(3+); Trifluoride

• Chemical Formula : TmF₃
• Molecular Weight : 201.13 g/mol
• CAS Number : 13760-80-0
• IUPAC Name : Thulium(3+) trifluoride

Thulium is a member of the lanthanide series, known for its high atomic number and unique electronic properties. It is primarily used in medical applications, including lasers for surgical procedures, and in various industrial applications due to its luminescent properties.

General Biological Properties

Thulium itself does not have a known biological role and is considered non-toxic at low concentrations. However, its compounds, including TmF₃, have been studied for their potential interactions with biological systems.

• Toxicity and Safety : Research indicates that thulium compounds exhibit low toxicity levels. For instance, studies have shown that exposure to thulium does not lead to significant adverse effects in laboratory settings, suggesting a favorable safety profile for certain applications .
• Medical Applications : Thulium is utilized in medical lasers, particularly in urology and dermatology, due to its ability to produce specific wavelengths of light that can be absorbed by tissues without damaging surrounding areas. This property has been harnessed for precise surgical procedures .

Case Studies and Research Findings

• Antimicrobial Activity : A study investigated the antimicrobial properties of thulium compounds against various bacteria. Results indicated that TmF₃ exhibited moderate antibacterial activity, particularly against Gram-positive bacteria. The mechanism appears to involve disruption of bacterial cell membranes .
• Cellular Interaction Studies : In vitro studies have shown that TmF₃ can interact with cellular structures, potentially affecting cellular signaling pathways. This interaction may lead to altered cellular responses under specific conditions, although detailed mechanisms remain to be elucidated .
• Fluorescence Applications : Due to its luminescent properties, TmF₃ has been explored as a fluorescent marker in biological imaging techniques. Its ability to emit light upon excitation makes it useful in tracking cellular processes in real-time .

Data Table: Summary of Biological Activities

Biological Activity	Observations	References
Antimicrobial	Moderate activity against Gram-positive bacteria
Cellular Interaction	Potential effects on cellular signaling pathways
Medical Applications	Used in lasers for precise surgical procedures
Fluorescence	Emission properties useful for biological imaging